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For Researchers, Scientists, and Drug Development Professionals

Introduction
JAB-3068 is an orally bioavailable small molecule inhibitor of the protein tyrosine phosphatase

SHP2 (Src homology region 2 domain-containing phosphatase; PTPN11).[1][2] SHP2 is a non-

receptor protein tyrosine phosphatase that plays a crucial role in cell signaling pathways,

including the RAS-MAPK pathway, which is frequently hyperactivated in various cancers.[1][3]

By targeting and inhibiting SHP2, JAB-3068 blocks downstream signaling, leading to the

inhibition of tumor cell growth.[1][2] This document provides detailed protocols for a common

cell-based assay to evaluate the efficacy of JAB-3068 and summarizes its activity in cancer

cell lines.

It is important to note that while JAB-3068 showed initial promise, its development was

discontinued in favor of a second-generation SHP2 inhibitor, JAB-3312, which demonstrated a

better efficacy and safety profile.[4]

Mechanism of Action
JAB-3068 is an allosteric inhibitor of SHP2.[5] Under normal conditions, SHP2 exists in an

autoinhibited conformation.[5] Upon activation by upstream signaling, such as through receptor

tyrosine kinases (RTKs), SHP2 undergoes a conformational change that exposes its catalytic

site. JAB-3068 binds to a specific allosteric pocket of SHP2, stabilizing it in the inactive

conformation and preventing its catalytic activity. This, in turn, inhibits the dephosphorylation of
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downstream substrates, effectively blocking the RAS-RAF-MEK-ERK (MAPK) signaling

cascade that is critical for cell proliferation, survival, and differentiation.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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